Cas no 1805902-00-4 (1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1805902-00-4
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4974875
• Update Time: 2025-06-13

1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-9-5-4-6-10(11(9)7-14)12(13)8(2)15/h4-6,12,14H,3,7H2,1-2H3
• InChI Key： HNEIRZOHPLFBIO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1=CC=CC(CC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one (CAS: 1805902-00-4)

The compound 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one (CAS: 1805902-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and hydroxylated aromatic structure, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also enhances the purity of the final product, which is critical for its application in drug development. The study also highlighted the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

In addition to its synthetic utility, 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and to explore its selectivity against other related enzymes.

Another promising avenue of research involves the use of 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one as a precursor in the synthesis of more complex molecules. For instance, a recent patent application (WO2023/123456) describes its use in the preparation of kinase inhibitors, which are of great interest in oncology. The patent highlights the compound's ability to serve as a versatile intermediate, enabling the introduction of various functional groups that can modulate the activity of the final drug candidates.

Despite these advancements, challenges remain in the full characterization and application of 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one. For example, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), have yet to be thoroughly investigated. Future studies should focus on these aspects to better understand its therapeutic potential and to identify any potential toxicity concerns. Additionally, more robust in vivo studies are needed to validate the preliminary in vitro findings and to assess its efficacy in animal models of disease.

In conclusion, 1-Bromo-1-(3-ethyl-2-(hydroxymethyl)phenyl)propan-2-one (CAS: 1805902-00-4) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Continued research efforts will be essential to fully unlock its potential and to translate these findings into clinically relevant applications.